Cas no 52655-08-0 (Benzoic acid,3,4,5-trihydroxy-, isooctyl ester)

Benzoic acid,3,4,5-trihydroxy-, isooctyl ester structure
52655-08-0 structure
Product Name:Benzoic acid,3,4,5-trihydroxy-, isooctyl ester
CAS No:52655-08-0
MF:C15H22O5
MW:282.332185268402
CID:372153
PubChem ID:104271
Update Time:2025-04-19

Benzoic acid,3,4,5-trihydroxy-, isooctyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,3,4,5-trihydroxy-, isooctyl ester
    • 6-methylheptyl 3,4,5-trihydroxybenzoate
    • isooctyl gallate
    • 52655-08-0
    • SCHEMBL1883477
    • 82W22N9RJG
    • UNII-82W22N9RJG
    • EINECS 258-070-5
    • Benzoic acid, 3,4,5-trihydroxy-, isooctyl ester
    • NS00032549
    • DTXSID80200622
    • Inchi: 1S/C15H22O5/c1-10(2)6-4-3-5-7-20-15(19)11-8-12(16)14(18)13(17)9-11/h8-10,16-18H,3-7H2,1-2H3
    • InChI Key: GJCYPSBOSGWHEO-UHFFFAOYSA-N
    • SMILES: O(C(C1C=C(C(=C(C=1)O)O)O)=O)CCCCCC(C)C

Computed Properties

  • Exact Mass: 282.14676
  • Monoisotopic Mass: 282.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 8
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 14
  • XLogP3: nothing
  • Topological Polar Surface Area: 87Ų

Experimental Properties

  • Density: 1.183
  • Boiling Point: 476.5°Cat760mmHg
  • Flash Point: 174.4°C
  • Refractive Index: 1.55
  • PSA: 86.99
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